Cas no 1690988-94-3 (3-(Chloromethyl)-2,2,4-trimethylheptane)

• Product Name: 3-(Chloromethyl)-2,2,4-trimethylheptane
• CAS No: 1690988-94-3
• MF: C₁₁H₂₃Cl
• MW: 190.753322839737
• CID: 5284073
• PubChem ID: 107893298
• Update Time: 2025-10-30

3-(Chloromethyl)-2,2,4-trimethylheptane Chemical and Physical Properties

Names and Identifiers

• EN300-675605
• 1690988-94-3
• 3-(chloromethyl)-2,2,4-trimethylheptane
• 3-(Chloromethyl)-2,2,4-trimethylheptane

• Inchi： 1S/C11H23Cl/c1-6-7-9(2)10(8-12)11(3,4)5/h9-10H,6-8H2,1-5H3
• InChI Key： BGHOYCKGJJQYLH-UHFFFAOYSA-N
• SMILES： ClCC(C(C)CCC)C(C)(C)C

Computed Properties

• Exact Mass: 190.1488284g/mol
• Monoisotopic Mass: 190.1488284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Additional information on 3-(Chloromethyl)-2,2,4-trimethylheptane

3-(Chloromethyl)-2,2,4-trimethylheptane (CAS No. 169098-94-3): A Comprehensive Overview

3-(Chloromethyl)-2,2,4-trimethylheptane, also known by its CAS registry number CAS No. 169098-94-3, is a complex organic compound with a unique structure that makes it highly valuable in various chemical applications. This compound belongs to the family of chloroalkanes and is characterized by its branched carbon chain and the presence of a chlorine atom attached to a methyl group. The molecular formula of this compound is C₁₀H₁₉Cl, and it has a molecular weight of approximately 176.7 g/mol.

The structure of 3-(Chloromethyl)-2,2,4-trimethylheptane consists of a heptane backbone with three methyl groups attached at positions 2 and 4. The chlorine atom is attached to a methyl group located at position 3 of the heptane chain. This arrangement gives the compound its distinct physical and chemical properties. The compound is typically a colorless liquid at room temperature and has a relatively low boiling point, making it suitable for use in various industrial processes.

One of the key features of CAS No. 169098-94-3 is its reactivity due to the presence of the chlorine atom. Chlorinated compounds like this are often used as intermediates in organic synthesis because they can undergo nucleophilic substitution reactions with various reagents. For instance, the chloromethyl group can be replaced by hydroxyl groups or other nucleophiles to form derivatives that are useful in pharmaceuticals, agrochemicals, and other industries.

Recent studies have highlighted the potential of 3-(Chloromethyl)-2,2,4-trimethylheptane in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing biodegradable polymers and eco-friendly surfactants. These applications are particularly relevant in today's focus on sustainable chemistry and reducing environmental impact.

In addition to its role as an intermediate in organic synthesis, CAS No. 169098-94-3 has been investigated for its potential in catalytic processes. The compound's structure allows for efficient catalytic transformations under mild conditions, which could lead to cost-effective production methods for various chemicals.

The synthesis of 3-(Chloromethyl)-2,2,4-trimethylheptane typically involves chlorination reactions or alkylation processes using appropriate chlorinating agents or alkyl halides as starting materials. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing waste and improving yield.

In terms of safety and handling, CAS No. 169098-94-3 should be stored in tightly closed containers away from heat and direct sunlight to prevent decomposition or contamination. Proper ventilation is essential when working with this compound due to its volatility.

The demand for 3-(Chloromethyl)-2,2,4-trimethylheptane continues to grow as researchers uncover new applications across diverse fields such as pharmaceuticals, agrochemicals, and materials science. Its versatility as an intermediate and precursor makes it an indispensable component in modern chemical manufacturing.

In conclusion, CAS No. 169098-94-3, or 3-(Chloromethyl)-2,2,4-trimethylheptane, stands out as a significant compound with wide-ranging applications and ongoing research potential. Its unique structure and reactivity make it a valuable asset in both academic research and industrial production.